(R)-(-)-N-(3,5-Dinitrobenzoyl)-alpha-phenylethylamine

• IUPAC Name: 3,5-dinitro-N-[(1R)-1-phenylethyl]benzamide
• InChI: InChI=1S/C15H13N3O5/c1-10(11-5-3-2-4-6-11)16-15(19)12-7-13(17(20)21)9-14(8-12)18(22)23/h2-10H,1H3,(H,16,19)/t10-/m1/s1
• InChI Key: ABEVDCGKLRIYRW-SNVBAGLBSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-]
• Isomeric SMILES: C[C@H](C1=CC=CC=C1)NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C15H13N3O5
• DSSTOX Substance ID: DTXSID50383178
• Molecular Weight: 315.28 g/mol
• CAS RN: 69632-32-2

Description

(-)-N-(3,5-Dinitrobenzoyl)-alpha-phenylethylamine, or (-)-N-DNB-α-Phe, is an organic compound belonging to the class of nitrobenzene derivatives. It is an important research chemical that has been widely used in scientific research and laboratory experiments due to its unique properties.

Scientific Research Applications

Chiral Shift Reagent

• Enantiomeric Excess Measurement : This compound is effective as a chiral shift reagent for measuring the enantiomeric excesses of phosphine oxides and sulfoxides. It allows for the differentiation of enantiomers with high precision (Dunach & Kagan, 1985) (Deshmukh, Duñach, Jugé & Kagan, 1984).

• Chromatography Applications : It has been used to achieve baseline resolution of N-(3,5-dinitrobenzoyl) derivatives of α-amino esters and amines into their antipodes in normal-phase systems, demonstrating its utility in chromatographic applications (Tambuté, Bégos, Lienne, Caude & Rosset, 1987).

Analytical Chemistry

• Biogenic Amine Quantification : This compound has been used in derivatization processes for the selective determination and quantification of biogenic amines in fish sauce, showcasing its importance in food chemistry (Chin-Chen, Carda‐Broch, Peris-Vicente, Rambla-Alegre, Esteve-Romero & Marco-Peiró, 2013).

• NMR Spectroscopy : Its use as a chiral NMR shift agent for various phospholene derivatives has been documented, aiding in the effective measurement of enantiomeric excesses and determining the absolute configuration in NMR studies (Pakulski, Demchuk, Kwiatosz, Osinski, Świerczynska & Pietrusiewicz, 2003).

Chiral Separation

• Chiral Chromatography : The compound has been employed as a chiral stationary phase for the resolution of racemic N-acylnaphthylalkylamines, highlighting its significance in chiral chromatography (Jeong & Ryoo, 2010).

• Optical Purity Determination : It has been used for determining the optical purity of various racemic amino acids derivatives, further illustrating its role in chiral chromatography and spectroscopy (Heo, Hyun, Cho & Ryoo, 2011).

Safety and Hazards

The safety and hazards associated with 3,5-Dinitrobenzoyl Chloride, a related compound, include harmful effects if swallowed, in contact with skin, or if inhaled. It may cause severe skin burns and eye damage, and it may be corrosive to metals.

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with various cellular targets, including proteins and enzymes .

Mode of Action

It’s known that the compound can effectively inhibit the replications of the hepatitis c virus (hcv) and other viral infections

Biochemical Pathways

It’s worth noting that similar compounds have been shown to interfere with various biochemical pathways, leading to a range of downstream effects .

Result of Action

It has been noted that the compound can effectively inhibit the replications of the hepatitis c virus (hcv) and other viral infections

Action Environment

It’s known that factors such as temperature, ph, and the presence of other compounds can influence the action of similar compounds .

Biochemical Analysis

Biochemical Properties

®-(-)-N-(3,5-Dinitrobenzoyl)-alpha-phenylethylamine plays a significant role in biochemical reactions, particularly in the context of chiral recognition. It interacts with enzymes, proteins, and other biomolecules through specific binding interactions. For instance, it has been shown to interact with chiral selectors in liquid-liquid extraction processes, enabling the separation of enantiomers . The nature of these interactions often involves hydrogen bonding, π-π interactions, and van der Waals forces, which contribute to the compound’s ability to distinguish between different enantiomers.

Cellular Effects

The effects of ®-(-)-N-(3,5-Dinitrobenzoyl)-alpha-phenylethylamine on various types of cells and cellular processes are profound. This compound can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that it can affect the activity of certain enzymes and proteins within cells, leading to changes in metabolic flux and the levels of specific metabolites . Additionally, its impact on gene expression can result in altered cellular responses and functions.

Molecular Mechanism

At the molecular level, ®-(-)-N-(3,5-Dinitrobenzoyl)-alpha-phenylethylamine exerts its effects through specific binding interactions with biomolecules. These interactions can lead to enzyme inhibition or activation, depending on the context. For example, the compound may bind to the active site of an enzyme, preventing substrate binding and thus inhibiting enzyme activity . Alternatively, it may induce conformational changes in proteins that enhance their activity. Changes in gene expression are often mediated through the compound’s interaction with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

The stability and degradation of ®-(-)-N-(3,5-Dinitrobenzoyl)-alpha-phenylethylamine over time are critical factors in laboratory settings. This compound is generally stable under controlled conditions, but its effects can change over time due to degradation or interaction with other compounds . Long-term studies have shown that prolonged exposure to the compound can lead to cumulative effects on cellular function, including alterations in metabolic pathways and gene expression.

Dosage Effects in Animal Models

The effects of ®-(-)-N-(3,5-Dinitrobenzoyl)-alpha-phenylethylamine vary with different dosages in animal models. At low doses, the compound may have minimal impact on cellular function, while higher doses can lead to significant changes in enzyme activity, gene expression, and metabolic processes . Toxic or adverse effects are often observed at high doses, including potential damage to tissues and organs. Threshold effects are also noted, where a certain dosage level is required to elicit a measurable response.

Metabolic Pathways

®-(-)-N-(3,5-Dinitrobenzoyl)-alpha-phenylethylamine is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. These interactions can affect metabolic flux and the levels of specific metabolites within cells . The compound may be metabolized through pathways involving oxidation, reduction, or conjugation reactions, depending on the cellular context and the presence of specific enzymes.

Transport and Distribution

The transport and distribution of ®-(-)-N-(3,5-Dinitrobenzoyl)-alpha-phenylethylamine within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation in different cellular compartments . For example, the compound may be actively transported into cells via membrane transporters or bind to intracellular proteins that facilitate its distribution.

Subcellular Localization

The subcellular localization of ®-(-)-N-(3,5-Dinitrobenzoyl)-alpha-phenylethylamine is crucial for its activity and function. This compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . Its localization can affect its interactions with biomolecules and its overall impact on cellular processes. For instance, localization to the nucleus may enhance its ability to modulate gene expression, while localization to the mitochondria may influence metabolic pathways.